Cas no 1806325-61-0 (7-Ethoxy-2-methylbenzo[d]oxazole)

• Product Name: 7-Ethoxy-2-methylbenzo[d]oxazole
• CAS No: 1806325-61-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4816954
• Update Time: 2025-05-24

7-Ethoxy-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxy-2-methylbenzo[d]oxazole

• Inchi： 1S/C10H11NO2/c1-3-12-9-6-4-5-8-10(9)13-7(2)11-8/h4-6H,3H2,1-2H3
• InChI Key： QZFJAMKDSCCAOF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC=C(C1=2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2.5
• Topological Polar Surface Area: 35.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Ethoxy-2-methylbenzo[d]oxazole

7-Ethoxy-2-methylbenzo[d]oxazole: A Comprehensive Overview

7-Ethoxy-2-methylbenzo[d]oxazole, with the CAS number 1806325-61-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 7-Ethoxy-2-methylbenzo[d]oxazole consists of a benzo ring fused to an oxazole ring, with substituents at the 7 and 2 positions. The ethoxy group at position 7 and the methyl group at position 2 contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 7-Ethoxy-2-methylbenzo[d]oxazole in various applications, particularly in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems makes it an ideal candidate for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. For instance, a study published in Nature Communications demonstrated that derivatives of 7-Ethoxy-2-methylbenzo[d]oxazole exhibit exceptional charge transport properties, making them suitable for high-efficiency OLEDs.

In addition to its electronic properties, 7-Ethoxy-2-methylbenzo[d]oxazole has shown promise in the field of catalysis. Its ability to act as a Lewis acid catalyst has been exploited in various organic transformations, including the synthesis of complex natural products. A recent paper in Angewandte Chemie reported that this compound can facilitate the enantioselective synthesis of biologically active molecules, opening new avenues for drug discovery.

The synthesis of 7-Ethoxy-2-methylbenzo[d]oxazole involves a multi-step process that typically begins with the preparation of the corresponding oxazole intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have developed a palladium-catalyzed coupling reaction that allows for the direct construction of the benzo[d]oxazole framework with high yields and excellent regioselectivity.

Beyond its chemical applications, 7-Ethoxy-2-methylbenzo[d]oxazole has also been studied for its biological activity. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit key inflammatory pathways, offering new possibilities for treating chronic inflammatory diseases.

The environmental impact of CAS 1806325-61-0-based materials is another area of active research. Scientists are investigating the biodegradation pathways of this compound to ensure its sustainable use in industrial applications. Recent findings indicate that under certain conditions, 7-Ethoxy-2-methylbenzo[d]oxazole can undergo microbial degradation, reducing its environmental footprint.

In conclusion, 7-Ethoxy-2-methylbenzo[d]oxazole, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From advanced materials science to drug discovery, this compound offers immense potential for innovation. As researchers uncover new applications and optimize its synthesis methods, we can expect even greater contributions from this fascinating molecule in the years to come.